3-Chloro-4-((1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-3-yl)oxy)pyridine
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Description
3-Chloro-4-((1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-3-yl)oxy)pyridine is a useful research compound. Its molecular formula is C18H21ClN2O4S and its molecular weight is 396.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
One significant area of research involving compounds similar to 3-Chloro-4-((1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-3-yl)oxy)pyridine includes the synthesis of new heterocycles based on sulfonyl derivatives and their potential antimicrobial activities. For instance, a study reported the treatment of amino pyrazole with sulfonyl chloride, leading to various derivatives with potential antimicrobial properties (El‐Emary, Al-muaikel, & Moustafa, 2002).
Insecticidal Applications
Another research direction involves the development of pyridine derivatives as insecticides. A study synthesized pyridine derivatives and tested their insecticidal activity against the cowpea aphid, showing that some compounds exhibit significant aphidicidal activities, potentially offering a new class of insecticides (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).
Development of Synthetic Bacteriochlorins
Research into synthetic bacteriochlorins incorporating spiro-piperidine units has shown potential in tailoring the polarity and spectral properties of near-infrared absorbers, useful for photodynamic therapy and other applications. These compounds have been engineered to improve their solubility and photophysical properties, making them more effective for medical use (Reddy et al., 2013).
Synthesis of Piperidines and Pyrrolizidines
The development of new synthetic routes to piperidines, pyrrolizidines, indolizidines, and quinolizidines based on cyclization of acetylenic sulfones with beta and gamma-chloroamines has been explored. This research offers new pathways for the synthesis of complex nitrogen-containing heterocycles, which are valuable in medicinal chemistry and drug development (Back & Nakajima, 2000).
Development of Modified Aza Heterocycles
Modified aza heterocycles have been synthesized from oxadiazoles reacted with piperidine, pyrrolidine, and morpholine, leading to derivatives with potential applications in pharmaceuticals and agrochemicals. Such research underscores the versatility of pyridine derivatives in synthesizing new compounds with varied biological activities (Tyrkov, 2006).
Properties
IUPAC Name |
3-chloro-4-[1-(2-methoxy-5-methylphenyl)sulfonylpiperidin-3-yl]oxypyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O4S/c1-13-5-6-17(24-2)18(10-13)26(22,23)21-9-3-4-14(12-21)25-16-7-8-20-11-15(16)19/h5-8,10-11,14H,3-4,9,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJIVEHBFJQIMBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCCC(C2)OC3=C(C=NC=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.